lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene
Description
Lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene is an organometallic compound that combines lithium with a substituted cyclopentadienyl ligand and a benzene ring
Properties
CAS No. |
58813-27-7 |
|---|---|
Molecular Formula |
C12H11Li |
Molecular Weight |
162.2 g/mol |
IUPAC Name |
lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene |
InChI |
InChI=1S/C12H11.Li/c1-10-7-8-12(9-10)11-5-3-2-4-6-11;/h2-9H,1H3;/q-1;+1 |
InChI Key |
XFJXSHHITGTSBT-UHFFFAOYSA-N |
Canonical SMILES |
[Li+].C[C-]1C=CC(=C1)C2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene typically involves the reaction of 3-methylcyclopenta-1,4-dien-1-ylbenzene with a lithium reagent. One common method is the reaction of 3-methylcyclopenta-1,4-dien-1-ylbenzene with n-butyllithium in an inert atmosphere, such as nitrogen or argon, to prevent oxidation. The reaction is usually carried out in a solvent like tetrahydrofuran at low temperatures to ensure the stability of the intermediate products.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process would be optimized for yield and purity, with careful control of reaction parameters such as temperature, solvent, and reagent concentrations. The use of automated systems and continuous flow reactors can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
Lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding cyclopentadienyl and benzene derivatives.
Reduction: Reduction reactions can lead to the formation of reduced cyclopentadienyl species.
Substitution: The lithium atom can be substituted with other metal atoms or functional groups through metathesis or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include oxygen, hydrogen peroxide, and permanganates.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like halides, alkyl halides, or other organometallic compounds are employed.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cyclopentadienyl ketones or alcohols, while substitution reactions can produce a variety of organometallic derivatives.
Scientific Research Applications
Lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene has several scientific research applications:
Chemistry: It is used as a precursor in the synthesis of complex organometallic compounds and as a ligand in coordination chemistry.
Biology: Research into its potential biological activity and interactions with biomolecules is ongoing.
Medicine: Investigations into its therapeutic potential, particularly in the context of lithium’s known effects on mood stabilization and neurological conditions.
Industry: Applications in catalysis, materials science, and as a component in advanced battery technologies.
Mechanism of Action
The mechanism of action of lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene involves its interaction with molecular targets such as enzymes, receptors, and other proteins. The lithium ion can modulate the activity of these targets, leading to various biochemical and physiological effects. The cyclopentadienyl and benzene moieties may also contribute to the compound’s overall activity by facilitating binding interactions and stabilizing the structure.
Comparison with Similar Compounds
Similar Compounds
Cyclopentadiene: A related compound with a similar cyclopentadienyl structure but without the lithium and benzene components.
Lithium cyclopentadienide: Another lithium-containing organometallic compound with a simpler structure.
Benzene: A fundamental aromatic hydrocarbon that forms the basis for many organometallic compounds.
Uniqueness
Lithium;(3-methylcyclopenta-1,4-dien-1-yl)benzene is unique due to the combination of lithium, a substituted cyclopentadienyl ligand, and a benzene ring. This structure imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
